Cas no 91364-12-4 (Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-α-D-mannofuranose)

• Product Name: Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-α-D-mannofuranose
• CAS No: 91364-12-4
• MF: C₃₅H₃₄O₆
• MW: 550.640870571136
• CID: 996331
• PubChem ID: 46783517
• Update Time: 2025-04-20

Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-α-D-mannofuranose Chemical and Physical Properties

Names and Identifiers

• BENZYL 2,3-O-ISOPROPYLIDENE-6-O-TRITYL-5-KETO-ALPHA-D-MANNOFURANOSE
• Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-α-D-mannofuranose
• 1-[(3aR,4S,6S)-2,2-dimethyl-4-phenylmethoxy-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]-2-trityloxyethanone
• BENZYL 2,3-O-ISOPROPYLIDENE-6-O-TRITYL-5-KETO-A-D-MANNOFURANOSE
• A-D-lyxo-Hexofuranosid-5-ulose
• A-D-mannofuranose
• Benzyl 2,3-O-isopropylidene-
• Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-
• Phenylmethyl-2,3-O-(1-methylethylidene)-6-O-(triphenylmethyl)-
• DTXSID60676220
• Benzyl (3xi)-2,3-O-(1-methylethylidene)-6-O-(triphenylmethyl)-alpha-D-erythro-hexofuranosid-5-ulose
• 91364-12-4
• AKOS030243324
• BENZYL2,3-O-ISOPROPYLIDENE-6-O-TRITYL-5-KETO-ALPHA-D-MANNOFURANOSE

• Inchi： 1S/C35H34O6/c1-34(2)40-31-30(39-33(32(31)41-34)37-23-25-15-7-3-8-16-25)29(36)24-38-35(26-17-9-4-10-18-26,27-19-11-5-12-20-27)28-21-13-6-14-22-28/h3-22,30-33H,23-24H2,1-2H3/t30-,31?,32-,33+/m1/s1
• InChI Key： SFFSXRAQVHMPKF-FEHQCYDISA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](OCC3C=CC=CC=3)O[C@H](C(COC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)=O)C12

Computed Properties

• Exact Mass: 550.23600
• Monoisotopic Mass: 550.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 662.7±55.0 °C at 760 mmHg
• Flash Point: 276.6±31.5 °C
• PSA: 63.22000
• LogP: 6.02600
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-α-D-mannofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)